Cas no 1893397-65-3 (TBK1/IKKε-IN-5)
TBK1/IKKε-IN-5 Chemical and Physical Properties
Names and Identifiers
-
- TBK1/IKKepsilon-IN-5
- BDBM277845
- TBK1/IKK
- A-IN-1(compound 1)
- US10040781, Example 67
- s8922
- 5-(4-((4-(4-(oxetan-3-yl)piperazin-1-yl)phenyl)amino)-1,3,5-triazin-2-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile
- 2-(oxan-4-yloxy)-5-[4-[4-[4- (oxetan-3-yl)piperazin-1- yl]anilino]-1,3,5-triazin-2- yl]benzonitrile
- 2-(Oxan-4-yloxy)-5-[4-[4-[4-(oxetan-3-yl)piperazin-1-yl]anilino]-1,3,5-triazin-2-yl]benzonitrile
- TBK1/IKKε-IN-5
- EX-A5568
- DA-78234
- QUN97653
- QYQFLAQHGHBIFA-UHFFFAOYSA-N
- TBK1/IKK??-IN-5
- HY-128679
- SCHEMBL17631075
- A-IN-5
- CS-0097133
- AKOS040759296
- TBK1/IKKepsilon-IN-1(compound 1)
- 2-(oxan-4-yloxy)-5-[4-({4-[4-(oxetan-3-yl)piperazin-1-yl]phenyl}amino)-1,3,5-triazin-2-yl]benzonitrile
- 1893397-65-3
- MFCD32067990
- D81056
- BS-44977
-
- Inchi: 1S/C28H31N7O3/c29-16-21-15-20(1-6-26(21)38-25-7-13-36-14-8-25)27-30-19-31-28(33-27)32-22-2-4-23(5-3-22)34-9-11-35(12-10-34)24-17-37-18-24/h1-6,15,19,24-25H,7-14,17-18H2,(H,30,31,32,33)
- InChI Key: QYQFLAQHGHBIFA-UHFFFAOYSA-N
- SMILES: O1C([H])([H])C([H])(C1([H])[H])N1C([H])([H])C([H])([H])N(C2C([H])=C([H])C(=C([H])C=2[H])N([H])C2=NC([H])=NC(C3C([H])=C([H])C(=C(C#N)C=3[H])OC3([H])C([H])([H])C([H])([H])OC([H])([H])C3([H])[H])=N2)C([H])([H])C1([H])[H]
Computed Properties
- Exact Mass: 513.248838g/mol
- Monoisotopic Mass: 513.248838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 38
- Rotatable Bond Count: 7
- Complexity: 785
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109
- Molecular Weight: 513.6g/mol
- XLogP3: 3.2
TBK1/IKKε-IN-5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-128679-1mg |
TBK1/IKKε-IN-5 |
1893397-65-3 | 99.58% | 1mg |
¥1561 | 2024-04-19 | |
| MedChemExpress | HY-128679-5mg |
TBK1/IKKε-IN-5 |
1893397-65-3 | 99.58% | 5mg |
¥3280 | 2024-04-19 | |
| MedChemExpress | HY-128679-10mg |
TBK1/IKKε-IN-5 |
1893397-65-3 | 99.58% | 10mg |
¥5240 | 2024-04-19 | |
| S e l l e c k ZHONG GUO | S8922-5mg |
TBK1/IKKε-IN-5 |
1893397-65-3 | 99.82% | 5mg |
¥3497.17 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S8922-25mg |
TBK1/IKKε-IN-5 |
1893397-65-3 | 99.82% | 25mg |
¥10787.1 | 2023-09-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T911155-1mg |
TBK1/IKKε inhibitor 5 |
1893397-65-3 | 98% | 1mg |
¥4,266.00 | 2022-08-31 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7951-1 mg |
TBK1/IKKε-IN-5 |
1893397-65-3 | 99.93% | 1mg |
¥4917.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7951-5 mg |
TBK1/IKKε-IN-5 |
1893397-65-3 | 99.93% | 5mg |
¥8787.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7951-25 mg |
TBK1/IKKε-IN-5 |
1893397-65-3 | 99.93% | 25mg |
¥24240.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7951-1 mL * 10 mM (in DMSO) |
TBK1/IKKε-IN-5 |
1893397-65-3 | 99.93% | 1 mL * 10 mM (in DMSO) |
¥13597.00 | 2022-04-26 |
TBK1/IKKε-IN-5 Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on TBK1/IKKε-IN-5
Recent Advances in TBK1/IKKε-IN-5 (CAS: 1893397-65-3) as a Novel Inhibitor for Cancer and Inflammatory Diseases
The compound TBK1/IKKε-IN-5 (CAS: 1893397-65-3) has recently emerged as a promising small-molecule inhibitor targeting the TANK-binding kinase 1 (TBK1) and inhibitor of nuclear factor kappa-B kinase subunit epsilon (IKKε). These kinases play critical roles in innate immunity, inflammation, and cancer progression, making them attractive therapeutic targets. This research brief synthesizes the latest findings on the molecular mechanisms, preclinical efficacy, and potential clinical applications of TBK1/IKKε-IN-5, with a focus on its chemical properties and biological activity.
Recent studies have demonstrated that TBK1/IKKε-IN-5 exhibits high selectivity and potency against TBK1 and IKKε, with IC50 values in the low nanomolar range. Structural analyses reveal that the compound binds to the ATP-binding pocket of these kinases, effectively inhibiting their phosphorylation activity. Notably, TBK1/IKKε-IN-5 has shown significant anti-tumor effects in preclinical models of triple-negative breast cancer (TNBC) and pancreatic ductal adenocarcinoma (PDAC), where TBK1/IKKε signaling is often hyperactivated. The compound's ability to suppress tumor growth and metastasis highlights its potential as a targeted therapy for these aggressive cancers.
In addition to its anti-cancer properties, TBK1/IKKε-IN-5 has been investigated for its role in modulating inflammatory responses. Research indicates that the inhibitor can attenuate the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in models of rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). These findings suggest that TBK1/IKKε-IN-5 could serve as a dual-purpose therapeutic agent for both oncological and inflammatory conditions.
Pharmacokinetic studies of TBK1/IKKε-IN-5 have revealed favorable drug-like properties, including good oral bioavailability and metabolic stability. However, challenges remain in optimizing its tissue distribution and minimizing off-target effects. Ongoing research is exploring structural modifications to enhance its efficacy and safety profile. For instance, recent derivatization efforts have yielded analogs with improved blood-brain barrier penetration, opening new avenues for treating neurodegenerative diseases linked to neuroinflammation.
The development of TBK1/IKKε-IN-5 represents a significant advancement in the field of kinase inhibitors. Its unique mechanism of action and broad therapeutic potential underscore the importance of continued investigation. Future studies should focus on validating its efficacy in clinical trials, identifying predictive biomarkers for patient stratification, and exploring combination therapies with existing treatments. As the understanding of TBK1/IKKε signaling deepens, TBK1/IKKε-IN-5 may pave the way for innovative treatments across multiple disease areas.
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